Cas no 1480004-00-9 (tert-Butyl (5-(diethylamino)pentan-2-yl)carbamate)

• Product Name: tert-Butyl (5-(diethylamino)pentan-2-yl)carbamate
• CAS No: 1480004-00-9
• MF: C₁₄H₃₀N₂O₂
• MW: 258.400204181671
• MDL: MFCD21170340
• CID: 2092272
• PubChem ID: 65142612
• Update Time: 2025-07-20

tert-Butyl (5-(diethylamino)pentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-(diethylamino)pentan-2-yl)carbamate
• tert-butyl N-[5-(diethylamino)pentan-2-yl]carbamate
• 1480004-00-9
• tert-Butyl(5-(diethylamino)pentan-2-yl)carbamate
• AKOS014475926

• MDL： MFCD21170340
• Inchi： 1S/C14H30N2O2/c1-7-16(8-2)11-9-10-12(3)15-13(17)18-14(4,5)6/h12H,7-11H2,1-6H3,(H,15,17)
• InChI Key： SKGGLJISKPQODA-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCN(CC)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 258.230728204Da
• Monoisotopic Mass: 258.230728204Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-Butyl (5-(diethylamino)pentan-2-yl)carbamate

Comprehensive Overview of tert-Butyl (5-(diethylamino)pentan-2-yl)carbamate (CAS No. 1480004-00-9)

The compound tert-Butyl (5-(diethylamino)pentan-2-yl)carbamate (CAS No. 1480004-00-9) is a specialized organic molecule with significant relevance in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a diethylamino side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals often seek this compound for its potential applications in drug discovery, particularly in the development of neurological and cardiovascular therapeutics.

In recent years, the demand for tert-Butyl (5-(diethylamino)pentan-2-yl)carbamate has surged due to its role in peptide synthesis and prodrug design. The compound’s ability to act as a protecting group for amines has made it indispensable in organic chemistry laboratories. With the growing interest in targeted drug delivery and precision medicine, this molecule has garnered attention for its potential to enhance the stability and bioavailability of therapeutic agents.

The synthesis of tert-Butyl (5-(diethylamino)pentan-2-yl)carbamate involves multi-step organic reactions, including amine protection and alkylation processes. Its CAS No. 1480004-00-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. The compound’s purity and stability are critical factors for researchers, prompting advancements in analytical techniques such as HPLC and mass spectrometry for quality control.

One of the most frequently asked questions about tert-Butyl (5-(diethylamino)pentan-2-yl)carbamate revolves around its solubility and storage conditions. The compound is typically soluble in organic solvents like dichloromethane and ethanol, but its stability under varying temperatures and humidity levels is a key consideration for long-term use. Researchers also explore its compatibility with green chemistry principles, aiming to reduce environmental impact during synthesis.

The pharmaceutical industry’s focus on small molecule drugs and bioconjugation has further elevated the importance of tert-Butyl (5-(diethylamino)pentan-2-yl)carbamate. Its applications extend to cancer research, where it serves as a building block for kinase inhibitors and receptor modulators. Additionally, the compound’s potential in neurodegenerative disease studies has sparked interest, aligning with global efforts to address conditions like Alzheimer’s and Parkinson’s.

From an SEO perspective, keywords such as “tert-Butyl carbamate derivatives”, “diethylamino pentane synthesis”, and “CAS 1480004-00-9 applications” are highly searched in academic and industrial databases. The compound’s versatility also ties into trending topics like “AI-driven drug discovery” and “sustainable chemical manufacturing”, making it a focal point for innovation. As research continues, tert-Butyl (5-(diethylamino)pentan-2-yl)carbamate is poised to play a pivotal role in advancing life sciences and material chemistry.